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Compound of Interest

Compound Name: Lodenafil

Cat. No.: B1675012 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling investigational compounds like Lodenafil. This

document provides crucial, immediate safety and logistical information, including operational

and disposal plans, to serve as a preferred resource for laboratory safety and chemical

handling.

Physicochemical and Hazard Data
A clear understanding of the quantitative data associated with Lodenafil and its carbonate form

is the first step in safe handling.
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Property Lodenafil
Lodenafil
Carbonate

Reference

Molecular Formula C₂₃H₃₂N₆O₅S C₄₇H₆₂N₁₂O₁₁S₂ [1][2]

Molecular Weight 504.6 g/mol 1035.2 g/mol [2][3]

CAS Number 139755-85-4 398507-55-6 [1]

Appearance
White to off-white

solid

White to off-white

solid

Solubility DMSO: ≥ 250 mg/mL Insoluble in water

Storage Temperature
Powder: -20°C (3

years), 4°C (2 years)

Powder: -20°C (3

years), 4°C (2 years)

In Solvent Storage
-80°C (2 years), -20°C

(1 year)

-80°C (6 months),

-20°C (1 month)

Hazard Statements
Not explicitly stated in

provided results.

H302: Harmful if

swallowed. H410:

Very toxic to aquatic

life with long lasting

effects.

Precautionary

Statements

Not explicitly stated in

provided results.

P264, P270, P273,

P301 + P312, P330,

P391, P501

Safe Handling Procedures
Adherence to a strict, step-by-step handling protocol is essential to minimize exposure and

ensure a safe working environment.

Engineering Controls
Ventilation: Always handle Lodenafil in a well-ventilated area. The use of a chemical fume

hood is recommended to avoid the formation and inhalation of dust and aerosols.
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Safety Stations: Ensure that an accessible safety shower and eye wash station are present

in the immediate work area.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Lodenafil:

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Use protective gloves. For handling hazardous drugs, it is recommended to

use chemotherapy gloves that meet the ASTM D6978 standard. Double gloving is required

when there is a potential for leaking or splashing.

Body Protection: Wear impervious clothing, such as a long-sleeved gown that closes in the

back.

Respiratory Protection: If ventilation is inadequate or if dust formation is likely, use a suitable

NIOSH-approved respirator.

Preparation Handling Post-Handling Disposal

Don Appropriate PPE Verify Engineering Controls (Fume Hood, Eyewash)
Ensure Safety

Weigh and Transfer Lodenafil in Fume HoodProceed to Handling Prepare Solution Decontaminate Work AreaAfter Experiment Doff PPE Correctly Wash Hands Thoroughly Dispose of Contaminated Waste

Click to download full resolution via product page

Diagram: Safe Handling Workflow for Lodenafil.

Hygiene Practices
Wash hands thoroughly with soap and water after handling Lodenafil and before leaving the

laboratory.

Do not eat, drink, or smoke in areas where Lodenafil is handled or stored.

Avoid contact with skin, eyes, and clothing.
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Disposal Plan
Proper disposal of Lodenafil and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Categorization
Contaminated PPE: Gloves, gowns, and other disposable items that have come into contact

with Lodenafil should be considered hazardous waste.

Unused Lodenafil: Any remaining solid Lodenafil or solutions must be disposed of as

chemical waste.

Contaminated Labware: Glassware and other equipment that cannot be decontaminated

should be disposed of as hazardous waste.

Disposal Procedure
Dispose of contents and containers to an approved waste disposal plant.

Do not release into the environment.

For unused or expired medicines, drug take-back programs are the preferred disposal

method.

If a take-back program is not available, check if the substance is on the FDA's flush list.

Lodenafil is not currently on this list.

For disposal in the trash, mix the medicine with an undesirable substance like used coffee

grounds or kitty litter, place it in a sealed container, and then in the household trash.
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Lodenafil Waste

Drug Take-Back Program Available?

Use Take-Back Program

Yes

On FDA Flush List?

No

Properly Disposed

Flush Down Toilet

Yes

Dispose in Household Trash

No

Mix with coffee grounds/kitty litter

Place in a sealed bag
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Diagram: Lodenafil Disposal Decision Flowchart.

Emergency Procedures
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Immediate and appropriate action during an emergency can significantly mitigate harm.

Spill Response
Evacuate: Non-essential personnel should evacuate the affected area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wear appropriate PPE. For solid spills, sweep up the material and place it into

a suitable, closed container for disposal. Avoid generating dust. A damp cloth or a filtered

vacuum can be used for cleaning up dry solids.

Decontaminate: Clean the spill area thoroughly.

Exposure Response
Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

also under the eyelids. Remove contact lenses if present and easy to do. Seek prompt

medical attention.

Skin Contact: Remove contaminated clothing and shoes. Rinse the skin thoroughly with

large amounts of water. If skin irritation persists, call a physician.

Inhalation: Relocate the individual to fresh air. If breathing is difficult, provide artificial

respiration. Seek medical attention if symptoms occur.

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse the mouth with

water. Do not induce vomiting unless directed by medical personnel.

Fire Response
Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-

resistant foam.

Protective Equipment: In case of a fire, wear a self-contained breathing apparatus (SCBA)

with a full facepiece operated in pressure-demand or other positive pressure mode, along

with full protective gear.
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Hazardous Combustion Products: Under fire conditions, Lodenafil may decompose and

emit toxic fumes, including carbon monoxide, carbon dioxide, nitrogen oxides, and sulfur

oxides.

Spill Personnel Exposure Fire

Spill Detected

Evacuate Area

Don Appropriate PPE

Contain and Clean Spill

Dispose of Spill Waste

Exposure Occurs

Identify Route of Exposure

Eye Contact: Flush with water for 15 min

Eye

Skin Contact: Wash with soap and water

Skin

Inhalation: Move to fresh air

Inhalation

Ingestion: Rinse mouth, seek medical advice

Ingestion

Seek Medical Attention

Fire Alarm

Evacuate Building

Use Appropriate Fire Extinguisher (if safe)

Inform First Responders of Chemical Hazard

Click to download full resolution via product page

Diagram: Emergency Response Plan for Lodenafil.

Experimental Protocols
Detailed experimental protocols for the key studies cited in the search results, such as those by

Glina et al. (2009) and Toque et al. (2008), are not available in the provided search snippets.

Access to the full-text versions of these publications would be required to provide the detailed
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methodologies. The available information focuses on the outcomes and pharmacological

characterization rather than the step-by-step experimental procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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